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Compound of Interest

Compound Name: Sorbitan monooctadecanoate

CAS No.: 60842-51-5

Cat. No.: B10781299

Get Quote

Sorbitan monooctadecanoate, also known as Sorbitan monostearate or Span 60, is a non-

ionic surfactant widely used as an emulsifying, dispersing, and wetting agent in

pharmaceuticals, cosmetics, and food products.[1] Its efficacy in these applications is largely

dictated by its HLB value.

Property Value Reference(s)

HLB Value 4.7 [2][3][4][5][6][7][8]

Chemical Formula C₂₄H₄₆O₆ [1][2]

Molecular Weight 430.62 g/mol [1][2]

Saponification Value 147–157 mg KOH/g [2][4]

Acid Value ≤10 mg KOH/g [2][4]

Hydroxyl Value 235–260 mg KOH/g [2][4]

The low HLB value of Sorbitan monooctadecanoate (4.7) indicates its lipophilic (oil-loving)

nature, making it an effective water-in-oil (W/O) emulsifier.[3][9]
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Experimental Protocols for HLB Determination
The HLB value of a surfactant can be determined through several methods, both empirical and

instrumental. For fatty acid esters of polyhydric alcohols like Sorbitan monooctadecanoate,

the Griffin's method based on saponification is a classical and widely used approach.[3][10]

Griffin's Method (for Polyhydric Alcohol Fatty Acid
Esters)
This method, proposed by William C. Griffin in 1949, allows for the calculation of the HLB value

from the saponification number of the ester and the acid number of the fatty acid.[9][11]

Formula:

HLB = 20 * (1 - S / A)

Where:

S is the saponification number of the ester.

A is the acid number of the fatty acid (stearic acid in this case).

Detailed Methodology:

Determination of Saponification Value (S):

Accurately weigh approximately 2 grams of Sorbitan monooctadecanoate into a 250 mL

flask.

Add 25.0 mL of 0.5 N alcoholic potassium hydroxide (KOH) solution.

Connect the flask to a reflux condenser and heat on a steam bath for 30 minutes, swirling

the flask frequently.

Add 1 mL of phenolphthalein indicator to the hot solution and titrate the excess KOH with

0.5 N hydrochloric acid (HCl) until the pink color just disappears.

Perform a blank titration under the same conditions, omitting the sample.
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The saponification value is calculated using the following equation: S = [(B - V) * N * 56.1]

/ W Where:

B = volume of HCl used for the blank (mL)

V = volume of HCl used for the sample (mL)

N = normality of the HCl solution

56.1 = molecular weight of KOH

W = weight of the sample (g)

Determination of Acid Value of Stearic Acid (A):

The acid value of the fatty acid used in the synthesis of the sorbitan ester is required. This

is typically provided by the supplier or can be determined by titrating a known weight of the

fatty acid dissolved in a suitable solvent with a standardized solution of potassium

hydroxide.

Calculation of HLB Value:

Substitute the determined saponification value (S) and the acid value of stearic acid (A)

into the Griffin's formula to calculate the HLB value.

Davies' Method
Another theoretical method, proposed by Davies in 1957, calculates the HLB value based on

the contribution of different chemical groups within the molecule.[9][11] Each group is assigned

a specific number, and the HLB is calculated by summing these group numbers.

Formula:

HLB = 7 + Σ(hydrophilic group numbers) - n × 0.475

Where:

n is the number of -CH₂- groups in the lipophilic portion of the molecule.
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While this method is advantageous as it considers the strength of different hydrophilic groups,

Griffin's method is more commonly cited for sorbitan esters.

Mandatory Visualization
The following diagrams illustrate the logical relationships in HLB determination and the

application of Sorbitan monooctadecanoate.
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Caption: Workflow for determining the HLB value.
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Caption: Relationship between HLB value and emulsion type.

Conclusion
The HLB value of 4.7 for Sorbitan monooctadecanoate is a critical parameter that defines its

function as a lipophilic, non-ionic surfactant.[2][3][4][5][6][7][8] This value, readily determined

through established protocols like Griffin's method, guides formulation scientists in selecting the

appropriate emulsifier to achieve stable and effective drug delivery systems, particularly for

water-in-oil emulsions. A thorough understanding of the principles behind HLB and its

experimental determination is indispensable for the rational design of pharmaceutical and other

formulated products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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